![molecular formula C16H19ClN2O2S B6170191 rac-N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-ethoxythiophene-3-carboxamide hydrochloride CAS No. 2418594-73-5](/img/no-structure.png)
rac-N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-ethoxythiophene-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-ethoxythiophene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H19ClN2O2S and its molecular weight is 338.9. The purity is usually 93.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-ethoxythiophene-3-carboxamide hydrochloride involves the reaction of 2-ethoxythiophene-3-carboxylic acid with (1R,2R)-1-amino-2,3-dihydro-1H-indene to form the corresponding carboxamide. The carboxamide is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "2-ethoxythiophene-3-carboxylic acid", "(1R,2R)-1-amino-2,3-dihydro-1H-indene", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-ethoxythiophene-3-carboxylic acid is reacted with thionyl chloride to form 2-ethoxythiophene-3-carbonyl chloride.", "Step 2: (1R,2R)-1-amino-2,3-dihydro-1H-indene is added to the reaction mixture and the resulting mixture is heated to form the corresponding carboxamide.", "Step 3: The carboxamide is then dissolved in hydrochloric acid and the resulting solution is evaporated to dryness to form the hydrochloride salt of the final product." ] } | |
CAS RN |
2418594-73-5 |
Molecular Formula |
C16H19ClN2O2S |
Molecular Weight |
338.9 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.